![molecular formula C11H20NNaO4S B6224623 sodium (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfinate CAS No. 2770354-31-7](/img/no-structure.png)
sodium (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfinate
Overview
Description
Sodium (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfinate (abbreviated as NaTBS) is a type of sulfinate that is widely used in organic synthesis and catalysis. It is a useful reagent in the synthesis of organic compounds, and has been studied for its potential applications in the field of medicinal chemistry. NaTBS is a white solid that is soluble in many organic solvents and is stable in air.
Scientific Research Applications
NaTBS has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of organic compounds, such as the synthesis of cyclic peptides and the coupling of carboxylic acids. NaTBS has also been used in the synthesis of polymers, such as polyamides and polyurethanes. In addition, NaTBS has been used in the synthesis of pharmaceuticals, such as anti-cancer agents and antiviral drugs.
Mechanism of Action
The mechanism of action of NaTBS is not well understood. However, it is thought to act as a nucleophile in organic synthesis reactions, attacking electrophilic substrates and forming covalent bonds. It is also thought to act as a catalyst, increasing the rate of reaction and allowing for faster and more efficient synthesis of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of NaTBS are not well understood. However, it is thought to be non-toxic and not harmful to humans or animals.
Advantages and Limitations for Lab Experiments
The advantages of using NaTBS in lab experiments include its low cost, its high solubility in organic solvents, and its stability in air. The main limitation of NaTBS is its low reactivity, which can lead to a slow reaction rate and low yields.
Future Directions
For research on NaTBS include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals and polymers. In addition, further research could also be done to explore the use of NaTBS in other fields, such as catalysis and materials science.
Synthesis Methods
NaTBS can be synthesized by the reaction of cyclohexane-1-sulfinic acid with sodium tert-butoxide in acetonitrile. The reaction is conducted at room temperature and is complete within several hours. The product is isolated by filtration and recrystallization from acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfinate involves the protection of the amine group, followed by sulfination of the protected amine group with sodium sulfite.", "Starting Materials": [ "Cyclohexanone", "tert-Butyl carbamate", "Sodium sulfite", "Sodium hydroxide", "Methanol", "Chloroform" ], "Reaction": [ "Protection of the amine group of cyclohexanone with tert-butyl carbamate in the presence of sodium hydroxide", "Isolation of the protected amine product", "Sulfination of the protected amine product with sodium sulfite in methanol", "Isolation of the sodium (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfinate product by extraction with chloroform" ] } | |
CAS RN |
2770354-31-7 |
Product Name |
sodium (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfinate |
Molecular Formula |
C11H20NNaO4S |
Molecular Weight |
285.3 |
Purity |
95 |
Origin of Product |
United States |
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